(Z)-methyl 4-((6-(2-methoxy-2-oxoethoxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-methyl 4-((6-(2-methoxy-2-oxoethoxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C20H16O7 and its molecular weight is 368.341. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Pyran Derivatives
Research on compounds like 3-oxo-2,3-dihydrobenzofuran, which shares structural similarities with the queried compound, has led to the synthesis of pyran derivatives. These derivatives are obtained through reactions with ethyl 2-cyano-3-ethoxypropenoate and methyl 2-cyano-3-methoxypropenoate, showcasing the potential of such compounds in creating new chemical entities with varied applications (J. Mérour & F. Cossais, 1991).
Building Blocks for Prostanoids
The synthesis of chiral building blocks for prostanoids from compounds bearing the methoxy and methoxycarbonyl functional groups demonstrates their utility in medicinal chemistry and drug synthesis. The study of intramolecular carbocyclization of such compounds underlines their importance in constructing complex molecular architectures (Z. R. Valiullina et al., 2019).
Production of Phenolic Lipids
Research into the synthesis of polyunsaturated constituents of phenolic lipids involves compounds with methoxy groups and showcases methodologies for creating bioactive lipid compounds. This has implications for the synthesis of natural product analogs and understanding lipid biochemistry (J. Tyman & N. Visani, 1997).
Catalysis in Renewable Material Synthesis
Studies on the catalytic applications of compounds related to the queried chemical have been conducted in the context of renewable material synthesis, such as biobased terephthalic acid precursors. This research highlights the role of similar compounds in green chemistry and the development of sustainable materials (J. Pacheco et al., 2015).
Photopolymerization Initiators
Compounds with methoxycarbonylmethyl and benzoylphenyl groups have been investigated as photoinitiators in nitroxide-mediated photopolymerization, indicating their potential in advanced material processing and photopolymer production (Yohann Guillaneuf et al., 2010).
properties
IUPAC Name |
methyl 4-[(Z)-[6-(2-methoxy-2-oxoethoxy)-3-oxo-1-benzofuran-2-ylidene]methyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O7/c1-24-18(21)11-26-14-7-8-15-16(10-14)27-17(19(15)22)9-12-3-5-13(6-4-12)20(23)25-2/h3-10H,11H2,1-2H3/b17-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCPMXACVHAWTFT-MFOYZWKCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.